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Compound of Interest

Compound Name: 4-Isopropylbenzohydrazide

Cat. No.: B1346130

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
4-1sopropylbenzohydrazide. It is intended for informational purposes for a professional
audience and should not be substituted for a formal risk assessment. Always consult the most
current Safety Data Sheet (SDS) before handling this chemical and adhere to all institutional
and regulatory safety protocols.

Introduction

4-1sopropylbenzohydrazide (CAS No: 5351-24-6) is a chemical compound with potential
applications in pharmaceutical and chemical synthesis.[1][2] As with any research chemical, a
thorough understanding of its safety profile, potential toxicity, and proper handling procedures
is paramount to ensure the safety of laboratory personnel and the integrity of experimental
outcomes. This guide synthesizes the available information on 4-lsopropylbenzohydrazide,
focusing on its hazard identification, toxicological profile, and recommended handling practices.

Chemical and Physical Properties

A summary of the known and predicted physical and chemical properties of 4-
Isopropylbenzohydrazide is presented below. This information is crucial for safe storage,
handling, and experimental design.
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Property Value Source
Molecular Formula C10H14N20 PubChem|[3]
Molecular Weight 178.23 g/mol PubChem][3]
CAS Number 5351-24-6 PubChem|[3]
IUPAC Name 4-propan-2-ylbenzohydrazide PubChem][3]
Melting Point 91-92 °C ChemicalBook[1]
Density (Predicted) 1.067 + 0.06 g/cm?3 ChemicalBook][1]
pKa (Predicted) 12.77 £ 0.10 ChemicalBook][1]
XLogP3 15 PubChem|[3]
Hydrogen Bond Donor Count 2 PubChem|[3]
Hydrogen Bond Acceptor

Count 2 PubChem|[3]
Rotatable Bond Count 2 PubChem|[3]

Toxicological Information

Currently, specific quantitative toxicological data, such as LD50 values from dedicated studies

on 4-lsopropylbenzohydrazide, are not readily available in the public domain. However, the

compound is classified under the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), which indicates its potential hazards based on available data and

computational models.

GHS Hazard Classification

The GHS classification for 4-lIsopropylbenzohydrazide indicates that it is considered

hazardous.[3] The primary concerns are related to its acute toxicity upon exposure through

various routes.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
o irritation
tract irritation)

Source: PubChem|3]

Safety and Handling

Given the GHS classification, stringent safety precautions should be followed when handling 4-
Isopropylbenzohydrazide.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

o Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.
For larger quantities or when there is a risk of splashing, additional protective clothing may
be necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If a fume hood is not available or if aerosolization is possible, a
NIOSH-approved respirator appropriate for organic vapors and particulates should be used.
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Handling and Storage

e Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Handle only in a chemical fume hood.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatible materials: Strong oxidizing agents.

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it
before reuse. If skin irritation occurs, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Experimental Protocols for Toxicity Assessment
(Generalized)

While specific experimental data for 4-Isopropylbenzohydrazide is lacking, the following
sections outline the standard methodologies based on OECD guidelines that would be
employed to assess its toxicity. These protocols are provided as a reference for researchers
who may need to conduct such studies.

Acute Oral Toxicity (Based on OECD Guideline 423)
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This method allows for the estimation of the LD50 and the identification of the hazard class.

Phase 1: Sighting Study Phase 2: Main Study

Dose single animal at 300 mg/kg Dose 2 additional animals at selected starting dose

Observe for 48 hours Observe for 14 days (mortality, clinical signs, body weight)

Outcome? Necropsy of all animals

Toxicity

Toxicity: Dose second animal at 50 mg/kg

No Toxicity

No Toxicity: Dose second animal at 2000 mg/kg Data Analysis: Determine GHS Category

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (OECD 423).

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test determines the toxicity following a single dermal application.
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Preparation Dosing and Observation

Select healthy young adult rats (e.g., Sprague-Dawley) Apply test substance uniformly to clipped skin (limit dose: 2000 mg/kg)

\

Acclimatize animals for at least 5 days Cover with porous gauze and non-irritating tape for 24 hours

Y

Clip fur from the dorsal area (approx. 10% of body surface) 24h before test Observe animals for 14 days (skin reactions, clinical signs, mortality)

Perform necropsy on all animals

Data Analysis

Exposure Post-Exposure

Generate test atmosphere (dust/mist) Observe animals for 14 days (mortality, clinical signs, body weight)

Expose groups of animals (e.g., rats) for 4 hours Perform necropsy on all animals

Monitor chamber concentration, particle size, temperature, and humidity Determine LC50 and GHS classification
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Assay Procedure Data Analysis

Prepare bacterial strains (e.g., Salmonella typhimurium TA98, TA100, etc.) Count revertant colonies

\

Mix bacteria, test compound (various concentrations), and S9 mix (for metabolic activation) Compare to negative (solvent) control

\

Pour mixture onto minimal glucose agar plates Assess for a dose-related increase in revertants

\

Incubate for 48-72 hours Determine mutagenic potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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